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Compound of Interest

Compound Name: Elubiol

Cat. No.: B1630344 Get Quote

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of active compounds is paramount. This guide provides a detailed technical

overview of Dichlorophenyl imidazoldioxolan, a molecule with significant applications in both

the pharmaceutical and cosmetic industries.

Chemical Identity and Structure
Dichlorophenyl imidazoldioxolan is a complex organic molecule recognized for its therapeutic

and cosmetic properties. Its systematic IUPAC name is ethyl 4-[4-[[(2R,4S)-2-(2,4-

dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine-1-

carboxylate.[1] Commonly known by synonyms such as Elubiol and OristaR DCI, this

compound is structurally characterized by a dichlorophenyl group, an imidazole moiety, and a

dioxolane ring linked to a piperazine carboxylate.

Chemical Structure:

The chemical structure of Dichlorophenyl imidazoldioxolan is depicted below:

Physicochemical Properties
A summary of the key physicochemical properties of Dichlorophenyl imidazoldioxolan is

presented in the table below, providing essential data for formulation and development.
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Property Value Source

Molecular Formula C27H30Cl2N4O5 [1][2]

Molecular Weight 561.5 g/mol [1][2]

XLogP3 5.1 [1]

Melting Point 127.6°C to 130°C [3]

Appearance
White to off-white crystalline

solid

Solubility
Soluble in DMSO.[4] Water

solubility is low.

Purity (HPLC) >99.5% (optimized process) [3]

Synthesis and Manufacturing
The synthesis of Dichlorophenyl imidazoldioxolan is a multi-step process involving the

preparation of key intermediates followed by their coupling. A plausible synthetic workflow is

outlined below.

Synthesis Workflow Diagram
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Friedel-Crafts
Acylation
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Bromoacetyl bromide 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone

N-Alkylation

2

Imidazole cis-2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methanol

Ketalization
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Glycerin
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Tosylation
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4-(4-Hydroxyphenyl)piperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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